1-(4-Isopropyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester
Cat. No. B8441082
M. Wt: 275.34 g/mol
InChI Key: BEZRECLNGKVZLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08252797B2
Procedure details
A mixture of 1-(4-isopropyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid obtained in step 1 (0.6 g, 2.42 mmol), thionyl chloride (0.35 g, 2.90 mmol), and ethanol (10 ml) was heated at 55-60° C. for 2 hours. The mixture was cooled and solvent was removed. The residue was dissolved in ethyl acetate (20 ml). The organic layer was washed with saturated NaHCO3 and saturated brine solution (20 ml). The organic layer was dried over Na2SO4 and evaporated to obtain 1-(4-isopropyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester as yellow oil (0.7 g, 100%).
Quantity
0.6 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:4]1[CH:9]=[CH:8][C:7]([N:10]2[C:14](=[O:15])[CH2:13][CH:12]([C:16]([OH:18])=[O:17])[CH2:11]2)=[CH:6][CH:5]=1)([CH3:3])[CH3:2].S(Cl)(Cl)=O.[CH2:23](O)[CH3:24]>>[CH2:23]([O:17][C:16]([CH:12]1[CH2:13][C:14](=[O:15])[N:10]([C:7]2[CH:6]=[CH:5][C:4]([CH:1]([CH3:3])[CH3:2])=[CH:9][CH:8]=2)[CH2:11]1)=[O:18])[CH3:24]
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Inputs
Step One
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Name
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|
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Quantity
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0.6 g
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|
Type
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reactant
|
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Smiles
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C(C)(C)C1=CC=C(C=C1)N1CC(CC1=O)C(=O)O
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Name
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|
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Quantity
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0.35 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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10 mL
|
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Type
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reactant
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Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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57.5 (± 2.5) °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled
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CUSTOM
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Type
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CUSTOM
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Details
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solvent was removed
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in ethyl acetate (20 ml)
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WASH
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Type
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WASH
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Details
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The organic layer was washed with saturated NaHCO3 and saturated brine solution (20 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
|
evaporated
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Outcomes
Product
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Name
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|
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Type
|
product
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Smiles
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C(C)OC(=O)C1CN(C(C1)=O)C1=CC=C(C=C1)C(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.7 g | |
| YIELD: PERCENTYIELD | 100% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
